2-[(5-Bromofuran-2-carbonyl)-(cyclopropylmethyl)amino]acetic acid

• IUPAC Name: 2-[(5-bromofuran-2-carbonyl)-(cyclopropylmethyl)amino]acetic acid
• InChI: InChI=1S/C11H12BrNO4/c12-9-4-3-8(17-9)11(16)13(6-10(14)15)5-7-1-2-7/h3-4,7H,1-2,5-6H2,(H,14,15)
• InChI Key: BZSMKDAKJKGYFC-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CN(CC(=O)O)C(=O)C2=CC=C(O2)Br
• Molecular Formula: C11H12BrNO4
• Molecular Weight: 302.12 g/mol

Description

2-[(5-Bromofuran-2-carbonyl)-(cyclopropylmethyl)amino]acetic acid, also known as BFA, is a chemical compound that has been extensively studied for its potential therapeutic properties. It belongs to the class of amino acids and is a derivative of furan.

Mechanism of Action

The exact mechanism of action of 2-[(5-Bromofuran-2-carbonyl)-(cyclopropylmethyl)amino]acetic acid is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins involved in various cellular processes. 2-[(5-Bromofuran-2-carbonyl)-(cyclopropylmethyl)amino]acetic acid has been shown to inhibit the activity of phospholipase A2, an enzyme that plays a key role in the inflammatory response. 2-[(5-Bromofuran-2-carbonyl)-(cyclopropylmethyl)amino]acetic acid has also been shown to inhibit the activity of histone deacetylases, which are involved in the regulation of gene expression.
Biochemical and Physiological Effects:
2-[(5-Bromofuran-2-carbonyl)-(cyclopropylmethyl)amino]acetic acid has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6. 2-[(5-Bromofuran-2-carbonyl)-(cyclopropylmethyl)amino]acetic acid has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition, 2-[(5-Bromofuran-2-carbonyl)-(cyclopropylmethyl)amino]acetic acid has been shown to inhibit the replication of certain viruses, such as HIV and hepatitis C virus.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(5-Bromofuran-2-carbonyl)-(cyclopropylmethyl)amino]acetic acid in lab experiments is its specificity. 2-[(5-Bromofuran-2-carbonyl)-(cyclopropylmethyl)amino]acetic acid has been shown to selectively inhibit the activity of certain enzymes and proteins, which makes it a useful tool for studying various cellular processes. However, one of the main limitations of using 2-[(5-Bromofuran-2-carbonyl)-(cyclopropylmethyl)amino]acetic acid is its potential toxicity. 2-[(5-Bromofuran-2-carbonyl)-(cyclopropylmethyl)amino]acetic acid has been shown to be toxic to certain cells at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 2-[(5-Bromofuran-2-carbonyl)-(cyclopropylmethyl)amino]acetic acid. One area of research is the development of novel 2-[(5-Bromofuran-2-carbonyl)-(cyclopropylmethyl)amino]acetic acid derivatives with improved therapeutic properties. Another area of research is the investigation of the potential use of 2-[(5-Bromofuran-2-carbonyl)-(cyclopropylmethyl)amino]acetic acid in combination with other drugs for the treatment of various diseases. Additionally, further studies are needed to fully understand the mechanism of action of 2-[(5-Bromofuran-2-carbonyl)-(cyclopropylmethyl)amino]acetic acid and its potential side effects.

Synthesis Methods

The synthesis of 2-[(5-Bromofuran-2-carbonyl)-(cyclopropylmethyl)amino]acetic acid involves the reaction of 5-bromofuran-2-carboxylic acid with cyclopropylmethylamine. The reaction is carried out under controlled conditions, and the resulting product is purified using various techniques. The purity and yield of the final product depend on the reaction conditions and purification techniques used.

Scientific Research Applications

2-[(5-Bromofuran-2-carbonyl)-(cyclopropylmethyl)amino]acetic acid has been extensively studied for its potential therapeutic properties. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties. 2-[(5-Bromofuran-2-carbonyl)-(cyclopropylmethyl)amino]acetic acid has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.